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Compound of Interest

Compound Name: H3B-968

Cat. No.: B12393231

Application Notes and Protocols for H3B-968

Product: H3B-968 CAS No: 2912294-90-5 Molecular Formula: C22H1sFeN4O4S Appearance:
White to off-white solid powder[1][2]

Introduction

H3B-968 is a potent, ATP-competitive, and covalent inhibitor of Werner syndrome protein
(WRN), targeting its helicase activity with an ICso of approximately 10 nM.[1][2][3] WRN is a
multifunctional enzyme possessing helicase, ATPase, and exonuclease activities crucial for
maintaining genomic stability through its roles in DNA replication, repair, and recombination.[1]
[3] Notably, WRN has been identified as a synthetic lethal target in cancers characterized by
high microsatellite instability (MSI-H), a common feature of tumors with defective DNA
mismatch repair systems.[3] H3B-968 exerts its inhibitory effect by covalently binding to the
Cysteine 727 residue within the WRN protein.[1] These application notes provide detailed
information on the solubility of H3B-968 and protocols for its preparation for both in vitro and in
Vivo experiments.

Physicochemical and Solubility Data

H3B-968 exhibits high solubility in organic solvents like DMSO but has limited solubility in
aqueous solutions. Careful consideration of the solvent and vehicle is critical for experimental
success.
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Concentration

Solvent Solubility (In Vitro) Notes
(Molar)

Use of newly opened,

non-hygroscopic
DMSO > 250 mg/mL[1] 455.82 mM DMSO is

recommended for

optimal solubility.[1]

A precursor
compound, H3B-859,
showed very low
aqueous solubility
Aqueous Buffer Low Not specified (~17 pM actual vs.
150 puM nominal),
suggesting H3B-968
may face similar

challenges.[4][5]

Preparation of H3B-968 for Experiments

Proper handling and preparation of H3B-968 are essential to ensure its stability and activity.
Stock solutions should be prepared and stored correctly to prevent degradation.

Preparation of Stock Solutions (In Vitro)

Materials:

o H3B-968 powder

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

Protocol:

» Equilibrate the H3B-968 vial to room temperature before opening.
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e Prepare a high-concentration stock solution, typically in DMSO. For example, to prepare a
10 mM stock solution, dissolve the appropriate mass of H3B-968 in the calculated volume of
DMSO.

» Vortex briefly to ensure the compound is fully dissolved.
 Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.

» Store the aliquots as recommended.

ble 2: Stock Solution € lati

Storage Temperature Shelf Life Notes

-20°C 1 month[1][2][6] Suitable for short-term storage.

Recommended for long-term
-80°C 6 months[1][2][6]
storage.

Preparation of Working Solutions for In Vitro Assays

For cell-based assays, the DMSO stock solution should be serially diluted to the final desired
concentration in the appropriate cell culture medium. It is critical to ensure the final
concentration of DMSO in the culture medium does not exceed a level that affects cell viability

(typically < 0.5%).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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